2-cyano-3-(2,4-dimethoxyphenyl)-N-(3-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-3-(2,4-dimethoxyphenyl)-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O4/c1-23-16-6-4-5-15(10-16)21-19(22)14(12-20)9-13-7-8-17(24-2)11-18(13)25-3/h4-8,10-11,14H,9H2,1-3H3,(H,21,22)
• InChI Key: HTGIXGVMKDRDLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC(C#N)C(=O)NC2=CC(=CC=C2)OC)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• CAS No.: 1260953-74-9

Description

2-cyano-3-(2,4-dimethoxyphenyl)-N-(3-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
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Scientific Research Applications

Bioactivity and Pharmacological Applications

Compounds with complex structures similar to 2-cyano-3-(2,4-dimethoxyphenyl)-N-(3-methoxyphenyl)propanamide often exhibit a wide range of bioactivities. For instance, compounds extracted from natural products like Cnidium monnieri and Angelica pubescens, such as osthole, have been studied for their neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities. These pharmacological actions are believed to be associated with their modulatory effects on cellular signaling pathways, such as those involving cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels (Zhang et al., 2015).

Antimicrobial Compounds from Cyanobacteria

Cyanobacteria are a source of novel compounds with significant antimicrobial properties against multidrug-resistant (MDR) pathogens. A review of cyanobacterial compounds has highlighted several classes, including alkaloids, aromatic compounds, cyclic peptides, and terpenoids, with activity against bacteria, fungi, and Mycobacterium tuberculosis. This underscores the potential of naturally derived compounds in addressing the challenge of antibiotic resistance (Swain et al., 2017).

Environmental and Occupational Exposure Studies

While the focus is not directly on this compound, understanding the impact of chemical exposure in environmental and occupational settings is crucial. Studies on bisphenol A (BPA) have shown the importance of assessing exposure levels and potential health effects in individuals with high occupational exposure compared to the general population. Such research highlights the need for comprehensive evaluations of chemical safety and health risks, particularly for those in regular contact with industrial chemicals (Ribeiro et al., 2017).